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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B1329339

This technical guide offers an in-depth overview of the core physical and chemical
characteristics of 2-Ethylnitrobenzene (CAS No. 612-22-6). Designed for researchers,
scientists, and professionals in drug development and chemical synthesis, this document
details the compound's structural attributes, physicochemical data, and key experimental
protocols. All quantitative data is summarized in tabular format for efficient comparison, and
essential processes are illustrated using Graphviz diagrams to clarify its synthesis and safety
considerations.

Appearance and Physical State

2-Ethylnitrobenzene, also known as o-nitroethylbenzene, is an aromatic nitro compound.[1][2]
At ambient temperature and pressure, it exists as a liquid.[3] Its appearance is consistently
described as an oily liquid, with its color ranging from colorless or pale yellow to light brown or
orange, depending on its purity.[1][2][3][4][5][6][7]1[8] The compound is noted to be insoluble in
water but demonstrates high solubility in common organic solvents, including ethanol, acetone,
and ether.[1][3][4][71[8][9]

Physicochemical Data

The key quantitative properties of 2-Ethylnitrobenzene are summarized in the table below for
easy reference and comparison.
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Property Value Source(s)
Molecular Formula CsHsNO2 [1112][3]
Molecular Weight 151.16 g/mol [11[2][3]
CAS Number 612-22-6 [1]
Appearance Yellow to light brown oily liquid [L121141171181
Density 1.127 g/mL at 25°C [2][41[7]
Melting Point -13to -10°C [21[31141[7]
Boiling Point LrEArEe atis mmig: RNEA
228°C at 760 mmHg
Flash Point 228°F (109°C) [417]

Refractive Index

1.537 (at 20°C)

[2]141[7]

Solubility

Insoluble in water; Soluble in

ethanol, ether, acetone

(11311410710

Experimental Protocols

A. Synthesis of 2-Ethylnitrobenzene via Nitration of Ethylbenzene

The primary industrial method for producing 2-Ethylnitrobenzene is the nitration of

ethylbenzene.[2][3][4] This electrophilic aromatic substitution reaction typically yields a mixture

of ortho (2-Ethylnitrobenzene) and para (4-Ethylnitrobenzene) isomers, which are then

separated.[2]

Methodology:

e Preparation of Nitrating Mixture: A mixture of concentrated sulfuric acid (H2SOa4) and

concentrated nitric acid (HNOs) is prepared in a reaction vessel. The sulfuric acid acts as a

catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO2+).

» Reaction: Ethylbenzene is added dropwise to the chilled nitrating mixture. The temperature

of the reaction is carefully controlled, typically using an ice bath, to prevent over-nitration and
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side reactions. The nitronium ion attacks the electron-rich benzene ring of ethylbenzene.

Quenching: After the reaction is complete, the mixture is slowly poured into ice water to
guench the reaction and dilute the acids.

Separation: The organic layer, containing the mixture of nitroethylbenzene isomers, is
separated from the aqueous layer using a separatory funnel.

Washing and Drying: The organic layer is washed with a dilute base (e.g., sodium
bicarbonate solution) to neutralize any remaining acid, followed by a water wash. It is then
dried over an anhydrous drying agent (e.g., magnesium sulfate).

Purification: The individual isomers are separated by fractional distillation under reduced
pressure.[1] 2-Ethylnitrobenzene is collected at its specific boiling point (172-174°C at 18
mmHg).[1][2][3][4]

. General Protocol for Physical Property Determination

Melting and Boiling Points: Determined using standard laboratory equipment such as a
melting point apparatus or a distillation setup with a thermometer, calibrated under the
specified atmospheric or reduced pressure.

Density: Measured using a pycnometer or a digital density meter at a controlled temperature
(e.g., 25°C).

Refractive Index: Measured using a refractometer, typically at 20°C, with the value reported
for the D-line of the sodium spectrum.

Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to the
handling and synthesis of 2-Ethylnitrobenzene.
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Caption: Experimental workflow for the synthesis of 2-Ethylnitrobenzene.
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Caption: Logical relationship between hazards and precautionary measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical and
Chemical Properties of 2-Ethylnitrobenzene]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1329339#2-ethylnitrobenzene-appearance-and-
physical-state]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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